3-Methoxy-5-(2-hydroxyethyl)isoxazole

• IUPAC Name: 2-(3-methoxy-1,2-oxazol-5-yl)ethanol
• InChI: InChI=1S/C6H9NO3/c1-9-6-4-5(2-3-8)10-7-6/h4,8H,2-3H2,1H3
• InChI Key: GRKWUDLSNIGENZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NOC(=C1)CCO
• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• CAS RN: 95406-75-0

Description

3-Methoxy-5-(2-hydroxyethyl)isoxazole is a chemical compound that belongs to the isoxazole class. Isoxazoles are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. They are commonly found in many commercially available drugs and are significant in the field of drug discovery.

Molecular Structure Analysis

The molecular structure of isoxazoles, including 3-Methoxy-5-(2-hydroxyethyl)isoxazole, is characterized by a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Chemical Reactions Analysis

The structure of the starting ynone oxime determines the final arrangement of the substituents in the isoxazole ring. In the catalysis by AuCl3, both 3- or 5-substituted and 3,5-disubstituted isoxazoles were obtained. The fact that only oximes with the syn arrangement of the triple bond and hydroxy group enter into cyclization is the main feature of this reaction.

Scientific Research Applications

Drug Discovery

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Synthetic Routes

Isoxazoles are synthesized through various novel techniques. . .

Biological Activities

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Anticancer Properties

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Antimicrobial Properties

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Antidepressant Properties

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Safety and Hazards

The safety data sheet for 3-Methyl-5-isoxazoleacetic acid, a related compound, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

In view of the enormous significance of isoxazoles, it is always imperative to unleash new eco-friendly synthetic strategies. Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents. Both of these transformations are sufficiently universal and are equally popular with synthetic chemists. Since their inception, both methods have been significantly improved and modernized in the course of solving specific practical problems, as well as with the expansion of the possibilities of organic synthesis.

Mechanism of Action

Target of Action

These compounds can bind to various biological targets based on their chemical diversity .

Mode of Action

The mode of action of isoxazole derivatives can vary widely depending on their chemical structure and the biological target they interact with. Generally, they can interact with their targets and induce changes that lead to their therapeutic effects .

Biochemical Pathways

Isoxazole derivatives can affect various biochemical pathways. The exact pathways affected would depend on the specific derivative and its biological target .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of isoxazole derivatives can vary widely depending on their chemical structure. These properties can significantly impact the bioavailability of the compound .

Result of Action

The molecular and cellular effects of isoxazole derivatives can vary widely and depend on their specific biological target and mode of action .

Action Environment

The action, efficacy, and stability of isoxazole derivatives can be influenced by various environmental factors. These can include factors like pH, temperature, and the presence of other compounds .